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Compound of Interest

Compound Name: Carbomer 980

Cat. No.: B3030406 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guidance and frequently asked questions (FAQs) to address

common challenges encountered when formulating with concentrated Carbomer 980 gels, with

a focus on improving spreadability.

Troubleshooting Guide
This guide addresses specific experimental issues in a question-and-answer format.

Issue 1: My Carbomer 980 gel is grainy and contains undissolved particles.

Question: Why does my Carbomer 980 gel have a grainy texture with visible particles, and

how can I achieve a smooth, homogenous consistency?

Answer: A grainy texture is typically due to incomplete hydration and dispersion of the

Carbomer 980 powder. Carbomer particles can form agglomerates when added to water,

where the outer layer swells and prevents water from penetrating the inner core. To resolve

this, consider the following:

Dispersion Technique: Add Carbomer 980 powder to the vortex of a well-agitated solvent

(e.g., deionized water) to ensure particles are wetted individually. Avoid dumping the

powder all at once.[1]
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Hydration Time: Allow sufficient time for the Carbomer 980 to fully hydrate and swell. This

can take several hours, and in some cases, leaving the dispersion to stand overnight is

beneficial.[2]

High-Shear Mixing: The use of a high-shear mixer can effectively break down

agglomerates. However, be cautious as prolonged exposure to high shear after

neutralization can damage the polymer network and reduce viscosity.[1]

Pre-wetting: Pre-wetting the Carbomer 980 powder with a non-solubilizing agent like a

glycol (e.g., propylene glycol, glycerin) before adding it to water can prevent the formation

of clumps.

Issue 2: My gel has excessive air bubbles or foam.

Question: How can I prevent the incorporation of air and the formation of foam in my

Carbomer 980 gel during mixing?

Answer: Air entrapment is a common issue, especially with vigorous mixing, and can affect

the gel's appearance, stability, and accurate dosing by volume.[1]

Controlled Agitation: Use a mixer that minimizes air incorporation. Slow, steady mixing is

preferable to high-speed agitation that creates a deep vortex.

Vacuum Mixing: If available, mixing under vacuum is the most effective way to prevent air

entrapment.

Pre-soaking: Allowing the Carbomer 980 to hydrate without agitation (pre-soaking) can

reduce the required mixing time and intensity, thereby minimizing bubble formation.

Degassing: If bubbles are already present, they can be removed by allowing the gel to

stand for an extended period, by centrifugation at low speed, or by applying a vacuum to

the formulated gel.

Issue 3: The viscosity of my gel is too high, leading to poor spreadability.

Question: My Carbomer 980 gel is too thick and difficult to spread. How can I reduce its

viscosity to improve spreadability?
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Answer: The viscosity of Carbomer 980 gels is highly dependent on several factors. To

decrease viscosity and improve spreadability:

Reduce Polymer Concentration: A lower concentration of Carbomer 980 will result in a

lower viscosity gel.

Adjust pH: While neutralization is necessary to thicken the gel, over-neutralization can

lead to excessively high viscosity. The maximum viscosity is typically achieved at a pH of

around 8.[3] Carefully controlling the amount of neutralizer can help manage the final

viscosity.

Incorporate Humectants: Humectants like propylene glycol and glycerin can influence the

gel's viscosity. Their addition can sometimes disrupt the gel network, leading to a decrease

in viscosity and an increase in spreadability.

Consider Electrolytes: The presence of salts or electrolytes can significantly reduce the

viscosity of Carbomer gels. This is due to the shielding of the ionic charges on the polymer

backbone, which causes the polymer coils to contract.

Issue 4: The spreadability of my gel is inconsistent between batches.

Question: I am observing significant batch-to-batch variability in the spreadability of my

Carbomer 980 gel. What are the potential causes and how can I ensure consistency?

Answer: Inconsistent spreadability is often linked to variations in the formulation and process

parameters.

Precise pH Control: The pH of the final gel has a profound effect on its rheological

properties. Ensure that the pH is consistently controlled to the same target value in every

batch.

Standardized Mixing: The duration and intensity of mixing, both before and after

neutralization, should be carefully standardized. Over-shearing the neutralized gel can

lead to a permanent loss of viscosity.[1]

Raw Material Quality: Ensure that the grade and supplier of Carbomer 980 and other

excipients are consistent. Different grades or sources can have varying properties.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b3030406?utm_src=pdf-body
https://www.benchchem.com/product/b3030406?utm_src=pdf-body
https://www.clinikally.com/blogs/news/carbomer-the-secret-behind-the-texture-of-your-skincare-products
https://www.benchchem.com/product/b3030406?utm_src=pdf-body
https://www.silverson.com/us/resource-library/application-reports/dispersion-and-hydration-of-carbopol
https://www.benchchem.com/product/b3030406?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature Control: The temperature during manufacturing can affect the hydration and

neutralization processes. Maintaining a consistent temperature will contribute to batch-to-

batch reproducibility.

Frequently Asked Questions (FAQs)
Q1: What is the optimal pH for neutralizing Carbomer 980 gels to achieve good spreadability?

A1: The pH of the formulation significantly impacts the viscosity and, consequently, the

spreadability of Carbomer 980 gels. The polymer begins to swell and thicken as the pH rises

above 4. For optimal gel integrity and effectiveness, a pH range of 5.0 to 10.0 is generally

recommended.[4] Maximum viscosity is often observed around a neutral to slightly alkaline pH.

For improved spreadability, a slightly lower pH within the effective range may be desirable, as

this will result in a less viscous gel. The ideal pH should be determined experimentally based

on the desired final product characteristics.

Q2: How do different neutralizers affect the spreadability of Carbomer 980 gels?

A2: The choice of neutralizer can influence the final properties of the gel. Common neutralizers

include triethanolamine (TEA), sodium hydroxide (NaOH), and potassium hydroxide (KOH).

Organic amines like TEA can form hydrogen bonds and linkages between polymer chains,

potentially creating a more rigid gel structure compared to inorganic bases.[5] The selection

and concentration of the neutralizer should be optimized to achieve the desired viscosity and

spreadability.

Q3: Can the addition of humectants improve the spreadability of my gel?

A3: Yes, humectants such as propylene glycol, glycerin, and sorbitol can improve the

spreadability of Carbomer 980 gels. They can act as plasticizers, reducing the rigidity of the

gel network. This can lead to a decrease in viscosity and an increase in the ease of application.

However, the effect can be concentration-dependent, and high concentrations of certain

humectants may disrupt the gel structure.

Q4: What is the relationship between viscosity and spreadability?

A4: Viscosity and spreadability are generally inversely related. A higher viscosity gel will be

more resistant to flow and therefore have lower spreadability. Conversely, a lower viscosity gel

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b3030406?utm_src=pdf-body
https://www.benchchem.com/product/b3030406?utm_src=pdf-body
https://carbomer.com/carbomer-940-essential-guide-to-uses-benefits-and-precautions/
https://www.benchchem.com/product/b3030406?utm_src=pdf-body
https://www.ulprospector.com/knowledge/261/pcc-carbomers/
https://www.benchchem.com/product/b3030406?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


will spread more easily over a surface. Measuring the rheological properties of your gel is

crucial for predicting its spreadability.

Q5: Are there other polymers that can be combined with Carbomer 980 to modify its

spreadability?

A5: Yes, combining Carbomer 980 with other polymers can be an effective strategy to modify

the texture and spreadability of the final formulation. For instance, incorporating hydrophilic

polymers like hydroxypropyl methylcellulose (HPMC) or polyvinylpyrrolidone (PVP) can alter

the rheology of the gel. These combinations can be used to achieve a synergistic thickening

effect or to create gels with unique sensory profiles.

Data Presentation
Table 1: Effect of Carbomer 980 and Triethanolamine (TEA) Concentration on Gel Viscosity

Carbomer 980
Conc. (% w/w)

TEA Conc. (% w/w) Resulting pH
Apparent Viscosity
(mPa·s)

1.22 0.0 2.74 Low (unneutralized)

1.22 0.2 3.83 6,800

1.22 1.0 5.31 Higher (not specified)

Data adapted from a study on magneto-hydrodynamic mixing of Carbopol® 980 NF. The

viscosity was measured using a Brookfield viscometer.[5]

Table 2: Influence of Propylene Glycol on the Physical Properties of a Caffeine Gel

Propylene Glycol Conc.
(%)

pH Viscosity (dPa.s)

10 5.57 ± 0.03 171.67 ± 2.58

20 5.75 ± 0.02 225.00 ± 5.00

30 6.04 ± 0.02 280.00 ± 5.00
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This table is illustrative of the general trend observed where increasing propylene glycol

concentration can lead to an increase in viscosity in some formulations.

Experimental Protocols
Protocol 1: Measurement of Spreadability by the Parallel-Plate Method

This method assesses spreadability by measuring the diameter of the gel sample after being

pressed between two glass plates.

Materials:

Two glass plates (e.g., 20 cm x 20 cm)

Weight (e.g., 125 g)

Ruler or calipers

Spatula

Stopwatch

Procedure:

Place the bottom glass plate on a level surface.

Carefully weigh a specific amount of the gel sample (e.g., 1 g) and place it at the center of

the bottom plate using a spatula.

Gently place the second glass plate on top of the gel sample, ensuring it is centered.

Place the standardized weight (e.g., 125 g) on the center of the top glass plate.

Start the stopwatch and allow the weight to press down on the gel for a specified time (e.g.,

1 minute).

After the specified time, carefully remove the weight.

Measure the diameter of the spread gel circle using a ruler or calipers.
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The spreadability is often reported as the diameter (in mm or cm) or the area of the circle

(πr²).

Perform the measurement in triplicate and report the average value with the standard

deviation.

Protocol 2: Measurement of Spreadability by the Slip and Drag Method

This method evaluates spreadability based on the 'slip' and 'drag' characteristics of the gel.

Materials:

Two glass slides

A wooden block with a pulley at one end

String and a pan for holding weights

Weights

Stopwatch

Ruler

Procedure:

Fix one glass slide onto the wooden block.

Place an excess amount of the gel sample (e.g., ~2 g) on the fixed glass slide.

Sandwich the gel between the fixed slide and a second glass slide of the same dimensions.

Place a known weight (e.g., 1 kg) on top of the two slides for a set time (e.g., 5 minutes) to

ensure a uniform film of the gel and to expel any entrapped air.

Remove the weight and attach the top slide to a string that passes over the pulley and is

connected to a pan.

Add a specific weight to the pan to provide the pulling force.
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Measure the time it takes for the top slide to move a specified distance over the bottom slide.

Spreadability can be calculated using a relevant formula that relates the weight, distance,

and time.

Mandatory Visualizations
Logical Relationships in Carbomer 980 Gel Formulation
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Caption: Factors influencing the viscosity and spreadability of Carbomer 980 gels.
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Troubleshooting Workflow for Poor Spreadability
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Caption: A troubleshooting workflow for addressing poor spreadability in Carbomer 980 gels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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